(Z)-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C18H13FN2O3S2/c1-3-11-21-16-14(19)5-4-6-15(16)25-18(21)20-17(22)12-7-9-13(10-8-12)26(2,23)24/h1,4-10H,11H2,2H3
• InChI Key: GBWOCYCITRXYDT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)CC#C
• Molecular Formula: C18H13FN2O3S2
• Molecular Weight: 388.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[d]thiazole and fluorobenzene rings suggests that the compound could have a planar structure. The prop-2-yn-1-yl group could introduce some degree of unsaturation into the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzo[d]thiazole ring could participate in electrophilic substitution reactions, while the prop-2-yn-1-yl group could be involved in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzene ring could increase the compound’s lipophilicity, which could influence its solubility and distribution in biological systems.

Scientific Research Applications

Synthesis and Chemical Properties

• A series of novel N -(3-(2-benzo(d)thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides were synthesized, focusing on heterocyclization methods (Saeed & Rafique, 2013).

Electrophysiological Activity

• N-substituted imidazolylbenzamides or benzene-sulfonamides were synthesized, showing potential in cardiac electrophysiological activity. This suggests applications in cardiac-related therapies (Morgan et al., 1990).

Antimicrobial Applications

• Fluorobenzamides containing thiazole and thiazolidine were synthesized, showing promising antimicrobial analogs. These compounds demonstrated significant activity against various bacterial and fungal strains, indicating their potential in antimicrobial therapies (Desai et al., 2013).

Pharmacokinetics in Cancer Treatment

• Novel Anaplastic Lymphoma Kinase (ALK) inhibitors, including the discussed compound, were investigated for their potential in cancer treatment. This study focused on pharmacokinetics and the impact of enzymatic hydrolysis (Teffera et al., 2013).

Chemosensors for Cyanide Anions

• Coumarin benzothiazole derivatives, related to the discussed compound, were synthesized and shown to be effective chemosensors for cyanide anions. This application is significant for environmental and safety monitoring (Wang et al., 2015).

Radiosynthesis in Clinical Imaging

• Radiosynthesis of tracers containing 3-fluoro-2-hydroxypropyl moiety, related to the compound , was explored for clinical applications in imaging hypoxia and tau pathology (Ohkubo et al., 2021).